Cas no 2680680-33-3 (tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate
• CAS No: 2680680-33-3
• MF: C₁₆H₂₄BrNO₂
• MW: 342.271264076233
• CID: 5620899
• PubChem ID: 165925112
• Update Time: 2025-06-13

tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680680-33-3
• tert-butyl N-[4-(3-bromophenyl)butyl]-N-methylcarbamate
• EN300-28297386
• tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate

• Inchi： 1S/C16H24BrNO2/c1-16(2,3)20-15(19)18(4)11-6-5-8-13-9-7-10-14(17)12-13/h7,9-10,12H,5-6,8,11H2,1-4H3
• InChI Key： UHJZTVLBVYLVHN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCCN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.09904g/mol
• Monoisotopic Mass: 341.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate

Research Brief on tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate (CAS: 2680680-33-3)

In recent years, the compound tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate (CAS: 2680680-33-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique bromophenyl and tert-butyl functional groups, has shown promising potential as an intermediate in the synthesis of bioactive molecules and therapeutic agents. The compound's structural features make it a valuable candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthetic pathways and applications of tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the bromophenyl moiety facilitates selective binding to target proteins, while the tert-butyl group enhances metabolic stability. These findings underscore the compound's utility in designing next-generation therapeutics for oncology and inflammatory diseases.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Research published in Bioorganic & Medicinal Chemistry Letters explored its use as a precursor for GABA receptor modulators. The study reported that derivatives of tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate exhibited improved blood-brain barrier permeability compared to existing analogs. This property is particularly valuable for developing treatments for neurological disorders such as epilepsy and anxiety.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate. A 2022 study in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, achieving a yield of over 85% with high purity. The process involved a palladium-catalyzed coupling reaction, followed by carbamate formation under mild conditions. This methodological improvement is expected to facilitate broader application of the compound in industrial and academic settings.

Looking ahead, researchers are investigating the potential of tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate in targeted drug delivery systems. Preliminary data suggest that its chemical structure can be modified to create prodrugs with enhanced tissue specificity. Additionally, computational modeling studies are underway to predict its interactions with various biological targets, which could accelerate the discovery of new therapeutic applications.

In conclusion, tert-butyl N-4-(3-bromophenyl)butyl-N-methylcarbamate (CAS: 2680680-33-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural properties and demonstrated applications in drug synthesis position it as a key player in the development of novel therapeutics. Continued research in this area is likely to yield significant advancements in medicinal chemistry and drug discovery.